N-(6-chloro-1,3-benzothiazol-2-yl)methanesulfonamide

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)methanesulfonamide
• InChI: InChI=1S/C8H7ClN2O2S2/c1-15(12,13)11-8-10-6-3-2-5(9)4-7(6)14-8/h2-4H,1H3,(H,10,11)
• InChI Key: OEONPCIXSFVEOU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=NC2=C(S1)C=C(C=C2)Cl
• Molecular Formula: C8H7ClN2O2S2
• Molecular Weight: 262.7 g/mol

Description

N-(6-chloro-1,3-benzothiazol-2-yl)methanesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is known for its unique chemical structure and its ability to interact with biological systems in a specific manner, making it an essential tool for scientific research.

Mechanism of Action

The mechanism of action of N-(6-chloro-1,3-benzothiazol-2-yl)methanesulfonamide involves its ability to interact with specific targets in biological systems. This compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in various physiological processes, including acid-base balance, respiration, and ion transport. By inhibiting the activity of carbonic anhydrase, N-(6-chloro-1,3-benzothiazol-2-yl)methanesulfonamide can affect various physiological processes and potentially be used as a therapeutic agent.
Biochemical and Physiological Effects
N-(6-chloro-1,3-benzothiazol-2-yl)methanesulfonamide has been shown to have various biochemical and physiological effects in biological systems. In vitro studies have shown that this compound can inhibit the activity of carbonic anhydrase in a dose-dependent manner, leading to a decrease in the production of bicarbonate ions and an increase in the concentration of carbon dioxide in the blood. In vivo studies have shown that this compound can affect various physiological processes, including acid-base balance, respiration, and ion transport.

Advantages and Limitations for Lab Experiments

The advantages of using N-(6-chloro-1,3-benzothiazol-2-yl)methanesulfonamide in lab experiments include its specificity and potency in inhibiting the activity of carbonic anhydrase, its solubility in polar solvents, and its ease of synthesis. However, the limitations of using this compound include its potential toxicity and its limited stability in aqueous solutions.

Future Directions

There are several future directions for the use of N-(6-chloro-1,3-benzothiazol-2-yl)methanesulfonamide in scientific research. One potential direction is the development of this compound as a therapeutic agent for the treatment of diseases such as cancer, diabetes, and neurological disorders. Another potential direction is the investigation of the mechanism of action of this compound and its interactions with biological systems. Finally, the development of new synthetic methods and modifications of the chemical structure of this compound may lead to the discovery of new compounds with improved properties and potential applications in various fields.

Synthesis Methods

The synthesis of N-(6-chloro-1,3-benzothiazol-2-yl)methanesulfonamide involves the reaction of 6-chloro-1,3-benzothiazole-2-amine with methanesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is a white crystalline solid that is soluble in polar solvents such as water and methanol.

Scientific Research Applications

N-(6-chloro-1,3-benzothiazol-2-yl)methanesulfonamide has been extensively used in scientific research due to its potential applications in various fields. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, diabetes, and neurological disorders. In biochemistry, it has been used as a tool to study enzyme kinetics and protein-protein interactions. In pharmacology, it has been used to investigate the mechanism of action of various drugs and their interactions with biological systems.